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Compound of Interest

Compound Name: Jaboticabin

Cat. No.: B602120

Providing essential safety and logistical information for the proper disposal of Jaboticabin, this
guide offers procedural, step-by-step instructions to ensure safe handling and environmental
compliance. As a trusted partner in your research endeavors, we aim to provide value beyond
the product itself by becoming your preferred source for laboratory safety and chemical
handling information.

Jaboticabin, a bioactive depside isolated from the fruit of the jaboticaba tree (Myrciaria
cauliflora), is a subject of growing interest in pharmaceutical research for its anti-inflammatory
and antioxidant properties.[1] As with any laboratory chemical, responsible disposal is
paramount to ensure the safety of personnel and the protection of the environment. While
specific disposal guidelines for Jaboticabin are not readily available, a comprehensive
procedure can be formulated based on its chemical properties and general principles of
laboratory waste management.

Chemical and Physical Properties of Jaboticabin

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. Key guantitative data for Jaboticabin are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b602120?utm_src=pdf-interest
https://www.benchchem.com/product/b602120?utm_src=pdf-body
https://www.benchchem.com/product/b602120?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30675793/
https://www.benchchem.com/product/b602120?utm_src=pdf-body
https://www.benchchem.com/product/b602120?utm_src=pdf-body
https://www.benchchem.com/product/b602120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 911315-93-0 [2][3]14]
Molecular Formula C16H140s [21[3][4]
Molecular Weight 334.28 g/mol [21[31[4]
Appearance White to Off-White Solid [3]

Step-by-Step Disposal Protocol for Jaboticabin

This protocol provides a detailed methodology for the safe disposal of Jaboticabin waste
generated in a laboratory setting. It is crucial to always adhere to your institution's specific
waste management policies and local regulations.

Waste Identification and Classification

« ldentify the Waste Stream: Determine if the Jaboticabin waste is a pure solid, a solution, or
mixed with other materials (e.g., contaminated labware).

» Classify the Hazard: Based on its nature as a non-halogenated organic polyphenol,
Jaboticabin waste should be classified as non-halogenated organic solid waste or non-
halogenated organic liquid waste, depending on its form. While not classified as acutely
toxic, it is prudent to handle it as a potentially bioactive compound.

Segregation of Waste

Proper segregation is critical to prevent dangerous chemical reactions.[5][6]
e Solid Waste:

o Collect solid Jaboticabin waste, including contaminated personal protective equipment
(PPE) like gloves and weigh boats, in a designated, properly labeled waste container.

o Do not mix with halogenated organic waste, inorganic waste, or sharps.

e Liquid Waste:
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o Collect solutions containing Jaboticabin in a separate, compatible liquid waste container.
Common compatible materials for organic solvents include glass or polyethylene.

o Ensure the container is clearly labeled as "Non-Halogenated Organic Liquid Waste" and
lists Jaboticabin as a constituent.

o Do not mix with acidic, basic, or halogenated waste streams.[6]

e Sharps Waste:

o Any sharps (e.g., needles, Pasteur pipettes) contaminated with Jaboticabin should be
disposed of in a designated sharps container.

Waste Storage and Labeling

o Container Requirements: Use containers that are in good condition, compatible with the
waste, and have a secure, leak-proof lid.[7]

o Labeling: All waste containers must be clearly labeled with the following information:

[e]

The words "Hazardous Waste" (or as required by your institution).

The full chemical name: "Jaboticabin".

o

[¢]

The hazard classification (e.g., "Non-Halogenated Organic Solid").

[e]

The date of accumulation.

o Storage Location: Store waste containers in a designated satellite accumulation area that is
at or near the point of generation.[6][8] This area should be well-ventilated and away from
sources of ignition.

Disposal Procedure

The final disposal method will be determined by your institution's environmental health and
safety (EHS) department and licensed waste disposal contractors. Common disposal routes for
non-halogenated organic waste include:
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e Incineration: This is a common and effective method for the destruction of organic
compounds. Solid Jaboticabin waste can be packaged in flammable material and
incinerated in a suitable combustion chamber.[9] Liquid waste can be atomized into an
incinerator.[9]

o Landfill: In some cases, solid waste may be absorbed onto an inert material like vermiculite
or sand and disposed of in a secured sanitary landfill.[9] This is generally a less preferred
method for chemical waste.

Never dispose of Jaboticabin down the drain or in the regular trash.[10]

Experimental Workflow for Jaboticabin Disposal

To aid in the decision-making process for handling Jaboticabin waste, the following diagram
outlines the logical steps from generation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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